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Compound of Interest

Compound Name: 7-Aminoclonazepam

Cat. No.: B1198261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 7-aminoclonazepam, the primary metabolite of

the benzodiazepine clonazepam. It is intended to serve as a core technical resource, detailing

the compound's characteristics, commercially available reference standards, metabolic

pathways, and validated analytical methodologies. The information compiled herein is essential

for researchers engaged in clinical toxicology, forensic analysis, pharmacokinetic studies, and

drug compliance monitoring.

Introduction to 7-Aminoclonazepam
7-Aminoclonazepam is the major and pharmacologically active metabolite of clonazepam

(marketed as Klonopin or Rivotril).[1] Clonazepam is extensively metabolized in the liver via

nitroreduction, primarily by the Cytochrome P450 3A4 (CYP3A4) enzyme, to form 7-
aminoclonazepam.[1][2] Due to the parent drug's extensive metabolism, with less than 0.5%

excreted unchanged, 7-aminoclonazepam serves as a critical biomarker for confirming

clonazepam intake in urine drug testing and other toxicological screenings.

Beyond its role as a biomarker, 7-aminoclonazepam exhibits pharmacological activity as a

weak partial agonist at the benzodiazepine receptor (BZR), suggesting it may modify the

clinical effects of clonazepam. Accurate quantification using certified reference standards is

therefore paramount for reliable research and clinical diagnostics.
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Physicochemical Properties and Certified Reference
Standards
High-purity, certified reference standards are the foundation of any quantitative analytical

method. They are used for instrument calibration, quality control, and the preparation of spiking

solutions. Both neat material and solutions in various concentrations are commercially

available.

Table 1: Physicochemical Properties of 7-Aminoclonazepam

Property Value Source

Chemical Formula C₁₅H₁₂ClN₃O

Molecular Weight 285.73 g/mol

| CAS Number | 4959-17-5 | |

Several suppliers, such as Cerilliant, provide certified reference materials (CRMs) for 7-
aminoclonazepam, including deuterated analogs for use as internal standards in mass

spectrometry-based assays.

Table 2: Examples of Commercially Available 7-Aminoclonazepam CRMs

Product ID Concentration Solvent
Recommended
Storage

A-915 100 µg/mL Acetonitrile Freeze

A-916 1.0 mg/mL Acetonitrile Refrigerate

A-917

100 µg/mL (7-

Aminoclonazepam-

D4)

Acetonitrile N/A

A-924

1.0 mg/mL (7-

Aminoclonazepam-

D4)

Acetonitrile N/A
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Data sourced from Cerilliant product listings.

Metabolism, Pharmacokinetics, and Detection
Clonazepam undergoes a two-step metabolic process. The initial and primary step is the

reduction of its 7-nitro group to an amino group, forming 7-aminoclonazepam. This is followed

by acetylation, catalyzed by N-acetyltransferase 2 (NAT2), to form 7-acetamidoclonazepam.
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Metabolic Pathway

Clonazepam 7-Aminoclonazepam

 CYP3A4
 (Nitroreduction) 7-Acetamidoclonazepam

 NAT2
 (N-acetylation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1198261?utm_src=pdf-custom-synthesis
https://simpleandpractical.com/7-aminoclonazepam/
https://en.wikipedia.org/wiki/Clonazepam
https://www.benchchem.com/product/b1198261#7-aminoclonazepam-reference-standards-for-research
https://www.benchchem.com/product/b1198261#7-aminoclonazepam-reference-standards-for-research
https://www.benchchem.com/product/b1198261#7-aminoclonazepam-reference-standards-for-research
https://www.benchchem.com/product/b1198261#7-aminoclonazepam-reference-standards-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

